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Compound of Interest

Compound Name: Regaloside C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylpropanoid glycerides are a class of specialized metabolites found in the plant kingdom,
characterized by a glycerol backbone esterified with one or more phenylpropanoid moieties.
These compounds are derived from the phenylpropanoid pathway, a central route in plant
secondary metabolism responsible for the biosynthesis of a vast array of natural products,
including flavonoids, lignans, and stilbenes. Phenylpropanoid glycerides have garnered
significant interest within the scientific community due to their diverse pharmacological
activities, which include antioxidant, anti-inflammatory, and antimicrobial properties. This
technical guide provides an in-depth exploration of the natural sources of these compounds,
detailing their biosynthesis, methods for their isolation and characterization, and the signaling
pathways that regulate their production. The information is presented to support researchers,
scientists, and drug development professionals in their efforts to explore and utilize these
promising natural products.

Natural Distribution and Abundance

Phenylpropanoid glycerides are distributed across a variety of plant families, with notable
concentrations in certain medicinal and ornamental species. The quantitative distribution of
these compounds can vary significantly between different plant species and even within the
tissues of a single plant. The following tables summarize the known quantitative data for
phenylpropanoid glycerides in various plant sources.
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Yield (mg from
. Phenylpropan
Plant Species Plant Part . . 900 mg of Reference
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Pedicularis ) )
. Whole Plant Echinacoside 31.6 [2]
oederi
Jionoside A1 65.3 [2]
Forsythoside B 28.9 [2]
Verbascoside 74.1 [2]

Biosynthesis of Phenylpropanoid Glycerides

The biosynthesis of phenylpropanoid glycerides originates from the general phenylpropanoid
pathway, which converts L-phenylalanine into various hydroxycinnamoyl-CoA esters, such as
p-coumaroyl-CoA, caffeoyl-CoA, and feruloyl-CoA. The formation of the glyceride moiety
involves the acylation of a glycerol backbone, a process catalyzed by specific acyltransferases.

Two key enzyme families are implicated in the final steps of phenylpropanoid glyceride
biosynthesis:

o Glycerol-3-phosphate Acyltransferases (GPATs): These enzymes catalyze the initial acylation
of glycerol-3-phosphate at the sn-1 or sn-2 position to form lysophosphatidic acid.[1][3] Plant
genomes encode multiple GPAT isoforms located in the plastids, mitochondria, and
endoplasmic reticulum.[1][3] These enzymes can utilize acyl-CoAs as acyl donors.[1]

o BAHD Acyltransferases: This is a large and diverse superfamily of plant acyltransferases that
catalyze the transfer of acyl groups from acyl-CoA donors to a wide range of acceptor
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molecules, including alcohols.[4][5][6] It is hypothesized that specific members of the BAHD
family are responsible for transferring the activated phenylpropanoid moieties (e.g., p-
coumaroyl-CoA) to the glycerol backbone or to an already acylated glycerol derivative. The
catalytic mechanism of BAHD acyltransferases involves a conserved HXXXD motif.[5]

The proposed biosynthetic pathway is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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